Cas no 339276-98-1 (1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 339276-98-1
• MDL: MFCD01314970
• CID: 4649000
• Update Time: 2025-10-28

1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DICHLOROPHENYL)-6-METHYL-2-OXO-4-(TRIFLUOROMETHYL)-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD01314970

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Guide to 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 339276-98-1)

1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 339276-98-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridinecarbonitrile family, characterized by its unique structural features, including a 2,4-dichlorophenyl group and a trifluoromethyl substituent. Researchers and industry professionals are increasingly interested in this molecule due to its versatile applications and promising biological activity.

The molecular structure of 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile combines several pharmacophoric elements that enhance its interaction with biological targets. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and binding affinity in drug discovery. The 2,4-dichlorophenyl moiety further contributes to the compound's lipophilicity, making it a candidate for various therapeutic applications.

In recent years, the demand for pyridinecarbonitrile derivatives has surged, driven by their role in developing novel antimicrobial agents and enzyme inhibitors. 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile is no exception, with studies highlighting its potential in addressing drug-resistant infections and chronic inflammatory conditions. These properties align with current global health priorities, making the compound a subject of intense research.

The synthesis of 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile involves multi-step organic reactions, often starting from readily available pyridine precursors. Key steps include the introduction of the trifluoromethyl group and the 2,4-dichlorophenyl substituent, which require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are typically employed to characterize the final product.

From a commercial perspective, 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to the growing demand by optimizing production processes and ensuring consistent quality. The compound's CAS No. 339276-98-1 serves as a unique identifier, facilitating its procurement and regulatory compliance across different regions.

Environmental and safety considerations are paramount when handling 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile. While not classified as a hazardous substance, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are also exploring green chemistry approaches to minimize waste and improve the sustainability of its synthesis.

Looking ahead, the future of 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile appears promising, with ongoing studies investigating its mechanism of action and potential new applications. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and agrochemical innovation.